Cas no 79338-14-0 ((4R)-4-Amino-5-oxo-5-phenylmethoxypentanoic Acid)

• Product Name: (4R)-4-Amino-5-oxo-5-phenylmethoxypentanoic Acid
• CAS No: 79338-14-0
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• MDL: MFCD00237065
• CID: 554817
• PubChem ID: 87559820
• Update Time: 2025-05-23

(4R)-4-Amino-5-oxo-5-phenylmethoxypentanoic Acid Chemical and Physical Properties

Names and Identifiers

• D-Glutamic acid,1-(phenylmethyl) ester
• 1-Benzyl D-Glutamate
• D-Glutamic acid α-benzyl ester
• H-D-Glu-OBzl
• H-D-Glu-OBzl·HCl
• H-D-Glu-OBzl•HCl
• 2-benzylchromanone
• 3-Benzyl-4-chromanone
• 3-benzyl-chroman-4-one
• 3-benzylchromanone
• 4H-1-Benzopyran-4-one,2,3-dihydro-3-(phenylmethyl)
• D-glutamic acid-1-benzyl ester
• D-Glutaminsaeure-1-benzylester
• rac-3-benzylchroman-4-one
• D-Glutamic Acid 1-Benzyl Ester
• D-Glutamic acid 1-(phenylmethyl) ester
• (R)-4-Amino-5-(benzyloxy)-5-oxopentanoic acid
• 7-benzyl glutamate
• AK163536
• 7105AH
• KM1968
• FCH3603722
• AX8132862
• V0424
• ST24035490
• B2995
• (4R)-4-amino-5-oxo-5-phenylmethoxypentanoic acid
• FD21484
• HY-W012142
• 79338-14-0
• SCHEMBL21232385
• D-Glutamic acid alpha-benzyl ester
• MFCD00237065
• AKOS015839311
• CS-W012858
• AS-17491
• 1-(Phenylmethyl) hydrogen D-glutamate (ACI)
• H-D-Glu-OBn
• α-Benzyl D-glutamate
• (4R)-4-AMINO-5-(BENZYLOXY)-5-OXOPENTANOIC ACID
• HFZKKJHBHCZXTQ-SNVBAGLBSA-N
• DA-53904
• (4R)-4-Amino-5-oxo-5-phenylmethoxypentanoic Acid

• MDL： MFCD00237065
• Inchi： 1S/C12H15NO4/c13-10(6-7-11(14)15)12(16)17-8-9-4-2-1-3-5-9/h1-5,10H,6-8,13H2,(H,14,15)/t10-/m1/s1
• InChI Key： HFZKKJHBHCZXTQ-SNVBAGLBSA-N
• SMILES： C(C1C=CC=CC=1)OC(=O)[C@H](N)CCC(=O)O

Computed Properties

• Exact Mass: 237.10000
• Monoisotopic Mass: 237.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6
• XLogP3: -1.7

Experimental Properties

• Color/Form: 。
• Density: 1.245
• Melting Point: 154 °C
• Boiling Point: 416°C at 760 mmHg
• Flash Point: 205.4°C
• Refractive Index: -28 ° (C=1, 1mol/L HCl)
• PSA: 89.62000
• LogP: 1.62220
• Solubility: 。

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (4R)-4-Amino-5-oxo-5-phenylmethoxypentanoic Acid

Comprehensive Overview of (4R)-4-Amino-5-oxo-5-phenylmethoxypentanoic Acid (CAS No. 79338-14-0)

(4R)-4-Amino-5-oxo-5-phenylmethoxypentanoic Acid, identified by its CAS number 79338-14-0, is a specialized organic compound with significant applications in pharmaceutical research and biochemical studies. This compound belongs to the class of amino acid derivatives, characterized by its unique phenylmethoxy and oxo functional groups. Its molecular structure, particularly the (4R) stereochemistry, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in modulating enzymatic activity and its relevance in drug discovery pipelines.

In recent years, the demand for chiral building blocks like (4R)-4-Amino-5-oxo-5-phenylmethoxypentanoic Acid has surged, driven by advancements in asymmetric synthesis and peptide-based therapeutics. The compound's CAS No. 79338-14-0 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance. A key area of interest is its potential application in designing enzyme inhibitors, which are critical for treating metabolic disorders. This aligns with current trends in precision medicine, where targeted molecular interventions are prioritized.

The synthesis and characterization of 79338-14-0 involve sophisticated techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure the compound's optical purity and structural integrity, which are essential for reproducible research outcomes. Notably, the phenylmethoxy moiety in its structure enhances solubility in organic solvents, facilitating its use in cross-coupling reactions—a hot topic in modern organic chemistry. This property also makes it a candidate for prodrug development, a strategy gaining traction in improving drug bioavailability.

From an industrial perspective, (4R)-4-Amino-5-oxo-5-phenylmethoxypentanoic Acid is often discussed in the context of green chemistry. Researchers are exploring eco-friendly synthetic routes to produce this compound, minimizing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Such efforts resonate with environmentally conscious stakeholders, making CAS 79338-14-0 a subject of both scientific and ethical interest.

Another trending application of this compound lies in proteomics and metabolomics. Its ability to interact with specific biomarkers has prompted studies into its utility as a molecular probe. For instance, it could help elucidate pathways related to cellular signaling, a field with implications for cancer research and neurodegenerative diseases. These interdisciplinary connections highlight the versatility of 79338-14-0, making it a recurring keyword in grant proposals and research publications.

In summary, (4R)-4-Amino-5-oxo-5-phenylmethoxypentanoic Acid (CAS No. 79338-14-0) is a multifaceted compound bridging gaps between organic chemistry, pharmacology, and sustainability science. Its structural features, such as the phenylmethoxy group and chiral center, underpin its relevance in cutting-edge research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about innovative drug design and environmentally benign synthesis.